Cas no 1858632-33-3 (4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde)

• Product Name: 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde
• CAS No: 1858632-33-3
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5710923
• PubChem ID: 131109546
• Update Time: 2025-10-29

4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde
• EN300-725727
• 1858632-33-3

• Inchi： 1S/C10H14N2OS/c1-11(2)9-4-12(5-9)8-3-10(6-13)14-7-8/h3,6-7,9H,4-5H2,1-2H3
• InChI Key： NYRLWAYJFXLDQU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CC(C1)N(C)C

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde

Introduction to 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde (CAS No. 1858632-33-3)

4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile reactivity. This compound, identified by its CAS number 1858632-33-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound integrates a thiophene core with an azetidine ring substituted at the 3-position by a dimethylamino group, and a formyl group at the 2-position of the thiophene ring. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

The< strong> thiophene moiety is a prominent heterocyclic aromatic ring system that is widely recognized for its presence in numerous pharmacologically active compounds. Its stability and ability to participate in various electronic interactions make it an ideal scaffold for medicinal chemistry applications. In contrast, the< strong> azetidine ring , a five-membered saturated heterocycle, introduces a different set of chemical properties, including steric hindrance and potential for conformational flexibility. This combination of structural elements in 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde suggests a rich chemical space for exploration.

The< strong> formyl group at the 2-position of the thiophene ring is particularly noteworthy, as it serves as a versatile handle for further functionalization. This group can undergo a variety of transformations, including condensation reactions, reduction to alcohols, or oxidation to carboxylic acids. Such reactivity makes this compound an attractive building block for the synthesis of more complex molecules, including those with potential therapeutic benefits.

The< strong> dimethylamino substituent on the azetidine ring adds another layer of complexity to the compound's behavior. Dimethylamine is known for its basicity and nucleophilicity, which can influence the compound's interactions with other molecules. This feature can be exploited in drug design to enhance binding affinity or to modulate metabolic stability. The presence of both< strong> basic and< strong> aromatic functional groups within close proximity on the same molecule can lead to unique electronic and steric effects that are difficult to predict from simpler models.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Among these compounds, those incorporating both thiophene and azetidine moieties have shown particular promise. For instance, derivatives of these structures have been investigated for their potential roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde represents an interesting case study in this context.

The synthesis of 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde involves multiple steps that require careful optimization to achieve high yields and purity. One common approach involves the condensation of thiophene derivatives with appropriate azetidine precursors under controlled conditions. The introduction of the formyl group typically follows through Vilsmeier-Haack formylation or similar methods that are well-established in organic synthesis. Each step must be carefully monitored using analytical techniques such as chromatography and spectroscopy to ensure that the desired product is obtained without significant side reactions.

The< strong> pharmaceutical relevance of this compound lies in its potential as a precursor for more complex drug candidates. By leveraging its reactive sites, chemists can design molecules with tailored properties that might enhance their efficacy or reduce toxicity. For example, modifications to the< strong> azetidine ring could alter metabolic pathways or binding interactions with biological targets. Similarly, changes to the< strong> thiophene moiety might influence solubility or bioavailability.

In addition to its synthetic utility, 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde has also been explored in computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques have been used to predict how this compound might bind to proteins or enzymes involved in disease pathways. These studies can provide valuable insights into its potential pharmacological activity and help guide further development efforts.

The< strong> versatility of this compound is further highlighted by its ability to participate in various types of chemical reactions beyond simple functionalization. For instance, it can undergo cyclization reactions to form larger heterocyclic systems or be incorporated into polymers for materials science applications. Such versatility makes it a valuable tool for both academic research and industrial development.

The< strong> future prospects for 4-[3-(Dimethylamino)azetidin-1-yl]thiophene-2-carbaldehyde are bright, particularly as more research is conducted into its applications in drug discovery and materials science. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative solutions to complex problems. Whether through targeted modifications or unexpected applications, this compound exemplifies the power of molecular design in addressing challenges across multiple disciplines.